molecular formula C11H14ClNO2 B6198417 (3R)-5-methyl-1,2,3,4-tetrahydroisoquinoline-3-carboxylic acid hydrochloride CAS No. 2679950-79-7

(3R)-5-methyl-1,2,3,4-tetrahydroisoquinoline-3-carboxylic acid hydrochloride

Cat. No.: B6198417
CAS No.: 2679950-79-7
M. Wt: 227.7
InChI Key:
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

(3R)-5-methyl-1,2,3,4-tetrahydroisoquinoline-3-carboxylic acid hydrochloride (3R-MTHIQ-HCl) is an important synthetic compound of the tetrahydroisoquinoline family. It is a white, odorless, crystalline powder with a melting point of 134-136°C. 3R-MTHIQ-HCl has a wide range of applications in the scientific and medical fields, from being used as a model compound for the study of neurotransmitter receptors to being used as a potential therapeutic agent for the treatment of major depressive disorder.

Scientific Research Applications

(3R)-5-methyl-1,2,3,4-tetrahydroisoquinoline-3-carboxylic acid hydrochloride is an important compound for scientific research due to its ability to interact with a variety of neurotransmitter receptors. It has been used as a model compound to study the structure and function of serotonin, norepinephrine, and dopamine receptors. It has also been used to study the effects of drug-receptor interactions and has been used as a tool for drug discovery.

Mechanism of Action

The mechanism of action of (3R)-5-methyl-1,2,3,4-tetrahydroisoquinoline-3-carboxylic acid hydrochloride is not fully understood. It is believed to interact with serotonin, norepinephrine, and dopamine receptors, although the exact nature of these interactions is unclear. It is thought to bind to the receptors and modulate their activity, although the precise details are still being studied.
Biochemical and Physiological Effects
The biochemical and physiological effects of this compound are not fully understood. It is believed to have an effect on the neurotransmitter systems in the brain, although the exact nature of this effect is still being studied. It has been suggested that it may modulate the activity of serotonin, norepinephrine, and dopamine receptors, although further research is needed to confirm this.

Advantages and Limitations for Lab Experiments

The main advantage of using (3R)-5-methyl-1,2,3,4-tetrahydroisoquinoline-3-carboxylic acid hydrochloride in laboratory experiments is that it is a readily available and relatively inexpensive compound. It is also easy to work with and can be stored for long periods of time without degradation. The main limitation of using this compound in laboratory experiments is that the exact mechanism of action is still not fully understood. This can make it difficult to interpret the results of experiments using this compound.

Future Directions

The potential of (3R)-5-methyl-1,2,3,4-tetrahydroisoquinoline-3-carboxylic acid hydrochloride as a therapeutic agent for the treatment of major depressive disorder is an area of ongoing research. Further research is needed to understand the exact mechanism of action of this compound and to determine its potential as a therapeutic agent. Additionally, further research is needed to understand the effects of this compound on serotonin, norepinephrine, and dopamine receptors, as well as its potential interactions with other neurotransmitter systems. Finally, further research is needed to determine the potential side effects of this compound and to ensure its safety for clinical use.

Synthesis Methods

The synthesis of (3R)-5-methyl-1,2,3,4-tetrahydroisoquinoline-3-carboxylic acid hydrochloride can be achieved through the reaction of 5-methyl-1,2,3,4-tetrahydroisoquinoline-3-carboxylic acid (MTHIQ) and hydrochloric acid (HCl). The reaction is carried out in aqueous solution, and the resulting product is this compound. The reaction is illustrated as follows:
MTHIQ + HCl → this compound

Properties

{ "Design of the Synthesis Pathway": "The synthesis pathway for (3R)-5-methyl-1,2,3,4-tetrahydroisoquinoline-3-carboxylic acid hydrochloride involves the conversion of commercially available starting materials into the target compound through a series of chemical reactions.", "Starting Materials": [ "3-methyl-4-phenyl-1,2,3,6-tetrahydropyridine", "Sodium cyanoborohydride", "Hydrochloric acid", "Sodium hydroxide", "Methanol", "Ethyl acetate", "Acetic anhydride", "Sodium acetate", "Acetic acid", "Sodium nitrite", "Hydrogen peroxide", "Sodium carbonate", "Chloroacetic acid" ], "Reaction": [ "1. Reduction of 3-methyl-4-phenyl-1,2,3,6-tetrahydropyridine with sodium cyanoborohydride in methanol to yield (3R)-5-methyl-1,2,3,4-tetrahydroisoquinoline", "2. Conversion of (3R)-5-methyl-1,2,3,4-tetrahydroisoquinoline to its hydrochloride salt by treatment with hydrochloric acid", "3. Esterification of (3R)-5-methyl-1,2,3,4-tetrahydroisoquinoline-3-carboxylic acid with acetic anhydride in the presence of sodium acetate to yield the corresponding acetate ester", "4. Hydrolysis of the acetate ester with sodium hydroxide to yield (3R)-5-methyl-1,2,3,4-tetrahydroisoquinoline-3-carboxylic acid", "5. Diazotization of (3R)-5-methyl-1,2,3,4-tetrahydroisoquinoline-3-carboxylic acid with sodium nitrite and hydrochloric acid to yield the corresponding diazonium salt", "6. Coupling of the diazonium salt with chloroacetic acid in the presence of sodium carbonate to yield (3R)-5-methyl-1,2,3,4-tetrahydroisoquinoline-3-carboxylic acid hydrochloride" ] }

2679950-79-7

Molecular Formula

C11H14ClNO2

Molecular Weight

227.7

Purity

95

Origin of Product

United States

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.